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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238 Get Quote

In-depth Technical Guide: 2-Phenylazocane
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Phenylazocane has been identified as a potential dopamine D3 receptor antagonist, a class

of compounds with significant therapeutic promise for various neurological and psychiatric

disorders. This technical guide provides a comprehensive review of the available scientific and

patent literature on 2-Phenylazocane. Due to the limited publicly available research specifically

on 2-Phenylazocane, this guide focuses on the foundational information derived from patent

literature, which remains the primary source of data for this compound. The guide outlines the

presumed pharmacological target, the dopamine D3 receptor, its signaling pathway, and

general experimental protocols relevant to its study.

Core Compound: 2-Phenylazocane
2-Phenylazocane is a heterocyclic organic compound featuring a phenyl group attached to an

azocane ring. Its significance in the field of pharmacology stems from its classification as a

dopamine D3 receptor antagonist, as disclosed in patent literature.

Chemical Structure:

Molecular Formula: C₁₃H₁₉N

Molecular Weight: 189.30 g/mol
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CAS Number: 1379168-02-1

Pharmacological Target: Dopamine D3 Receptor
The primary molecular target of 2-Phenylazocane is the dopamine D3 receptor. The D3

receptor is a G protein-coupled receptor (GPCR) belonging to the D2-like family of dopamine

receptors.

Dopamine D3 Receptor Signaling Pathway
Dopamine D3 receptors are predominantly coupled to the Gi/o family of G proteins. Upon

activation by an agonist, the receptor initiates a signaling cascade that leads to the inhibition of

adenylyl cyclase. This, in turn, decreases the intracellular concentration of the second

messenger cyclic adenosine monophosphate (cAMP). The reduction in cAMP levels modulates

the activity of downstream effectors such as protein kinase A (PKA), ultimately influencing

neuronal excitability and gene expression.

Diagram of the Dopamine D3 Receptor Signaling Pathway:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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